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Compound of Interest

Compound Name: N-Butylfluorescein

Cat. No.: B562091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of N-Butylfluorescein powder. It is intended to equip laboratory personnel with the

necessary knowledge to minimize risks and implement best practices when working with this

fluorescent compound. This document also outlines its key applications and provides a

foundational experimental protocol for its use as a fluorogenic substrate.

Chemical and Physical Properties
N-Butylfluorescein is a fluorescent compound utilized in various biochemical assays. A

thorough understanding of its physical and chemical properties is fundamental to its safe

handling and application.
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Property Value Source(s)

CAS Number 335193-91-4 [1][2]

Molecular Formula C₂₄H₂₀O₅ [1]

Molecular Weight 388.4 g/mol [1]

Appearance
Yellow to red-brown solid

powder
[2]

Excitation Maximum (λex) 467 nm

Emission Maximum (λem) 512 nm

Solubility
Slightly soluble in Chloroform

and Methanol.

Boiling Point 603.7°C at 760 mmHg

Density 1.38 g/cm³

Storage Temperature -20°C

Stability ≥ 4 years when stored at -20°C

Safety and Hazard Information
While specific toxicity data such as LD50 or LC50 for N-Butylfluorescein is not readily

available in the provided search results, it is imperative to handle it with care, assuming it may

have hazardous properties. General safety precautions for handling chemical powders should

be strictly followed.

Hazard Statements (General for similar compounds, specific SDS should be consulted):

May be harmful if swallowed or inhaled.

May cause skin and serious eye irritation.

May be harmful to aquatic life.

Precautionary Statements (General, specific SDS should be consulted):
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Avoid breathing dust.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use only outdoors or in a well-ventilated area.

Avoid release to the environment.

Wear protective gloves, eye protection, and face protection.

Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to handling N-Butylfluorescein powder is crucial to ensure personnel

safety and prevent contamination.

Preparation Handling Post-Handling

Consult SDS Don PPE Weigh in Ventilated Enclosure Prepare Solution Decontaminate Surfaces Dispose of Waste Doff PPE Wash Hands

Click to download full resolution via product page

Safe handling workflow for N-Butylfluorescein powder.

Personal Protective Equipment (PPE): The following PPE should be worn at all times when

handling N-Butylfluorescein powder:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 or

higher-rated respirator should be used. Work should ideally be conducted in a fume hood or
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other ventilated enclosure.

Protective Clothing: A laboratory coat is mandatory. For larger quantities, chemical-resistant

coveralls may be appropriate.

Storage and Disposal
Storage: Store N-Butylfluorescein powder in a tightly sealed container in a cool, dry, and well-

ventilated area. For long-term stability, storage at -20°C is recommended. Keep away from

strong oxidizing agents.

Disposal: Specific disposal guidelines for N-Butylfluorescein are not readily available. All

waste disposal should be conducted in accordance with local, state, and federal regulations. As

a general rule, chemical waste should be collected in a designated, labeled container and

disposed of through an approved hazardous waste disposal program. Avoid release into the

environment.

First Aid Measures
In the event of exposure to N-Butylfluorescein powder, the following first aid measures should

be taken immediately:

Inhalation: Move the person to fresh air. If breathing has stopped, give artificial respiration.

Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water and seek immediate medical attention.

Experimental Protocols: Application in PI-PLC
Assays
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N-Butylfluorescein is a precursor in the synthesis of fluorogenic substrates like butyl

fluorescein myo-inositol phosphate (butyl FLIP), which are used in the continuous assay of

phosphatidylinositol-specific phospholipase C (PI-PLC). PI-PLC activity is a marker for

distinguishing between pathogenic and nonpathogenic Listeria species.

Below is a generalized experimental workflow for a PI-PLC assay using a fluorogenic substrate

derived from N-Butylfluorescein.
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Assay Preparation

Enzymatic Reaction

Detection

Prepare 1X PLC Reaction Buffer

Prepare Substrate Stock Solution 
(e.g., Butyl FLIP)

Prepare Substrate Working Solution

Prepare Enzyme Positive Control 
(PC-PLC)

Prepare Samples and Controls

Add Working Solution to Samples/Controls

Incubate at 37°C

Measure Fluorescence 
(Ex/Em = 467/512 nm)

Click to download full resolution via product page

Generalized workflow for a PI-PLC assay.

Detailed Methodology:

Preparation of Reagents:
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Prepare a 1X PLC reaction buffer.

Dissolve the N-Butylfluorescein-derived substrate (e.g., butyl FLIP) in the reaction buffer

to create a stock solution.

Prepare a positive control by diluting a stock solution of PI-PLC in the reaction buffer.

Prepare experimental samples and negative controls in the reaction buffer.

Assay Procedure:

Prepare a working solution of the fluorogenic substrate.

In a microplate, add the substrate working solution to the wells containing the samples and

controls.

Incubate the plate at 37°C for a specified period (e.g., 1.5 hours).

Data Acquisition:

Measure the fluorescence intensity using a microplate reader at an excitation wavelength

of approximately 467 nm and an emission wavelength of approximately 512 nm. An

increase in fluorescence indicates the enzymatic cleavage of the substrate by PI-PLC.

Chemical Compatibility
Specific chemical compatibility data for N-Butylfluorescein is not extensively documented.

However, based on the general properties of fluorescein derivatives, it is prudent to avoid

contact with strong oxidizing agents. For laboratory equipment, materials such as glass and

polypropylene are generally considered compatible. When selecting tubing and other

apparatus, it is recommended to consult general chemical compatibility charts and conduct

small-scale tests if there is any uncertainty.

This guide is intended to provide a comprehensive overview of the safe handling of N-
Butylfluorescein powder. It is not a substitute for a thorough review of the specific Safety Data

Sheet (SDS) provided by the manufacturer and adherence to all institutional safety protocols.

Always prioritize safety in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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